Cas no 333755-28-5 (9-(4-ethylphenyl)-7-hydroxy-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-(4-ethylphenyl)-7-hydroxy-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 333755-28-5
• MF: C₁₈H₂₁N₅O₃
• MW: 355.391043424606
• CID: 6363577
• Update Time: 2025-05-21

9-(4-ethylphenyl)-7-hydroxy-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 9-(4-ethylphenyl)-7-hydroxy-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• 9-(4-ethylphenyl)-7-hydroxy-1,3-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 9-(4-ethylphenyl)-6,7,8,9-tetrahydro-7-hydroxy-1,3-dimethyl-

• Inchi： 1S/C18H21N5O3/c1-4-11-5-7-12(8-6-11)22-9-13(24)10-23-14-15(19-17(22)23)20(2)18(26)21(3)16(14)25/h5-8,13,24H,4,9-10H2,1-3H3
• InChI Key： WAUWAJQONLWVSG-UHFFFAOYSA-N
• SMILES： N12CC(O)CN(C3=CC=C(CC)C=C3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 608.4±65.0 °C(Predicted)
• pka: 13.38±0.20(Predicted)

Additional information on 9-(4-ethylphenyl)-7-hydroxy-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Research Brief on 9-(4-ethylphenyl)-7-hydroxy-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS: 333755-28-5)

Recent studies on the compound 9-(4-ethylphenyl)-7-hydroxy-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS: 333755-28-5) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrimidopurine scaffold, has garnered attention due to its diverse biological activities, including anti-inflammatory, anticancer, and neuroprotective properties. The following research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 333755-28-5, emphasizing its structural modifications to enhance bioavailability and target specificity. The study demonstrated that the introduction of the 4-ethylphenyl group significantly improved the compound's binding affinity to adenosine receptors, suggesting its potential as an adenosine A2A receptor antagonist. This finding opens new avenues for developing treatments for Parkinson's disease and other neurodegenerative disorders.

Another pivotal study, conducted by a team at Harvard Medical School and published in Nature Chemical Biology, investigated the anti-inflammatory effects of 333755-28-5. The researchers identified that the compound inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro and in vivo experiments showed that 333755-28-5 reduced pro-inflammatory cytokine production, making it a potential therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent preclinical trials have highlighted the anticancer potential of 333755-28-5. A 2024 study in Cancer Research revealed that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, by activating the intrinsic mitochondrial pathway. The study also noted that 333755-28-5 exhibited minimal cytotoxicity toward normal cells, underscoring its selectivity and safety profile. These findings position the compound as a promising lead for developing novel anticancer therapies.

Despite these advancements, challenges remain in the clinical translation of 333755-28-5. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, necessitating further optimization of its formulation. Additionally, the precise molecular targets and off-target effects of 333755-28-5 require comprehensive elucidation to ensure its therapeutic efficacy and safety. Ongoing research aims to address these gaps through advanced computational modeling and high-throughput screening.

In conclusion, 9-(4-ethylphenyl)-7-hydroxy-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS: 333755-28-5) represents a multifaceted compound with significant therapeutic potential. Its diverse biological activities, coupled with ongoing research efforts, make it a compelling subject for future studies in chemical biology and drug development. As the scientific community continues to unravel its mechanisms and applications, this compound may soon transition from the laboratory to the clinic, offering new hope for patients with a range of debilitating conditions.